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Compound of Interest

Compound Name: (R)-(+)-propylene oxide

Cat. No.: B056398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enantiopure (R)-(+)-propylene oxide is a critical chiral building block in the synthesis of a wide

array of pharmaceuticals and fine chemicals. Its stereospecific incorporation into molecules is

essential for achieving the desired biological activity and pharmacological profile of many

drugs. These application notes provide detailed protocols and comparative data for the

principal methods of synthesizing (R)-(+)-propylene oxide, designed to assist researchers in

selecting and implementing the most suitable strategy for their specific needs. The

methodologies covered include asymmetric epoxidation and the kinetic resolution of racemic

propylene oxide.

Physicochemical Properties of (R)-(+)-Propylene
Oxide
A summary of the key physical and chemical properties of (R)-(+)-propylene oxide is

presented in Table 1.

Table 1: Physicochemical Properties of (R)-(+)-Propylene Oxide
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Property Value

Molecular Formula C₃H₆O

Molar Mass 58.08 g/mol

Appearance Colorless, volatile liquid

Boiling Point 33-34 °C

Density 0.829 g/mL at 20 °C

Refractive Index n20/D 1.366

Optical Activity [α]20/D +14°, neat

CAS Number 15448-47-2

Synthetic Methodologies
The synthesis of enantiopure (R)-(+)-propylene oxide can be achieved through several

strategic approaches. The primary methods involve either the direct asymmetric epoxidation of

propylene or the resolution of a racemic mixture of propylene oxide.

A logical workflow for selecting a synthetic method is outlined below.
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Begin Synthesis Planning

Is racemic propylene oxide
readily available?

Asymmetric Epoxidation
(Jacobsen-Katsuki)

No

Kinetic Resolution

Yes

Characterization of
(R)-(+)-Propylene Oxide

Hydrolytic Kinetic Resolution
(Jacobsen's Catalyst)

Enzymatic Kinetic Resolution
(Lipase)

Alternative Synthesis
(from (R)-Propylene Glycol)

End Product

[Mn(III)-salen]⁺

[Mn(V)=O-salen]⁺
(Active Oxidant)Oxidation

Oxidant
(e.g., NaOCl)

[Epoxide-Mn(III)-salen] Complex

Oxygen Transfer

Propene

Catalyst
Regeneration

(R)-(+)-Propylene Oxide
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Racemic Propylene Oxide
((R)-PO and (S)-PO)

Selective Hydrolysis of (S)-PO

(S,S)-[Co(III)-salen]-X Catalyst H₂O

Enantioenriched
(R)-(+)-Propylene Oxide

(unreacted)

k_R (slow)

(S)-Propane-1,2-diol

k_S (fast)

(R)-Propane-1,2-diol Tosylation
(TsCl, Pyridine) (R)-1-Tosyloxy-2-propanol

Intramolecular
SN2 Cyclization

Base
(e.g., NaOH)

(R)-(+)-Propylene Oxide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

